Ethofumesate

• CAS No.: 26225-79-6
• Product Name: Ethofumesate
• Molecular Formula: C13H18O5S
• Molecular Weight: 286.35 g/mol
• IUPAC Name: (2-ethoxy-3,3-dimethyl-2H-1-benzofuran-5-yl) methanesulfonate
• Standard InChI: InChI=1S/C13H18O5S/c1-5-16-12-13(2,3)10-8-9(18-19(4,14)15)6-7-11(10)17-12/h6-8,12H,5H2,1-4H3
• Standard InChIKey: IRCMYGHHKLLGHV-UHFFFAOYSA-N
• SMILES: CCOC1C(C2=C(O1)C=CC(=C2)OS(=O)(=O)C)(C)C
• Canonical SMILES: CCOC1C(C2=C(O1)C=CC(=C2)OS(=O)(=O)C)(C)C
• Colorform: White crystaline solid
• Density: 1.29 at 20 °C
• Flash Point: Non-combustibile
• Melting Point: 71.0 °C; 70-72 °C
• Description: 2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl methanesulfonate is a methanesulfonate ester that is methanesulfonic acid in which the hydrogen of the hydroxy group has been replaced by a 2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl group. It is an ether, a methanesulfonate ester and a member of 1-benzofurans.
• Shelf Life: Relatively stable in water.; Stable to hydrolysis in water at pH 7 and 9. At pH 5.0, DT50 940 day, forming the hydroxy analogue. Phototransformed in water, DT50 31 hr. Degraded in air, DT50 4.1 hr.
• Solubility: 2.59e-04 M; >600 mg/L in acetone, dichloromethane, dimethyl sulfoxide, ethyl acetate; 300-600 g/L in toluene and p-xylene; 120-150 g/L in methanol; 60-76 g/L in ethanol; 25-30 g/L in isopropanol; 4.67 g/L in hexane; In water, 50 mg/L at 25 °C
• Synonyms: 2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl methanesulfonate; ethofumesate
• Vapor Pressure: 4.90e-06 mmHg; 4.9X10-6 mm Hg at 25 °C
• PubChem Compound: 33360
• Last Modified: Nov 11 2021